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Compound of Interest

Compound Name: (Rac)-Carisbamate-d4

Cat. No.: B12404158 Get Quote

An In-depth Whitepaper on the Physicochemical Properties, Mechanism of Action, and

Analytical Quantification of (Rac)-Carisbamate-d4

This technical guide provides a comprehensive overview of (Rac)-Carisbamate-d4, a

deuterated analog of the anticonvulsant drug Carisbamate. This document is intended for

researchers, scientists, and drug development professionals, offering detailed information on its

chemical properties, the pharmacological action of its parent compound, and protocols for its

use as an internal standard in analytical studies.

Core Physicochemical Data
(Rac)-Carisbamate-d4 is a stable, isotopically labeled form of Carisbamate, designed for use

in quantitative bioanalytical assays. The incorporation of four deuterium atoms provides a

distinct mass difference, making it an ideal internal standard for mass spectrometry-based

methods.
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Property Value Reference

CAS Number 1329808-36-7 [1]

Molecular Weight 219.66 g/mol [1]

Molecular Formula C₉H₆D₄ClNO₃

IUPAC Name
2-(2-chlorophenyl-3,4,5,6-

d4)-2-hydroxyethyl carbamate
[1]

Synonyms (Rac)-Carisbamate-d4

Parent Drug Carisbamate [1]

Pharmacological Context: The Mechanism of Action
of Carisbamate
(Rac)-Carisbamate-d4 serves as an analytical tool in the study of Carisbamate. Therefore,

understanding the mechanism of action of the parent compound is crucial for contextualizing its

research applications. While the precise mechanism of Carisbamate is not fully elucidated,

extensive research points to its role as a modulator of neuronal excitability, primarily through

the inhibition of voltage-gated sodium channels.[2] There is also evidence suggesting an

influence on GABAergic neurotransmission.

Carisbamate has been shown to produce a concentration-, voltage-, and use-dependent

inhibition of voltage-gated sodium channels. This action effectively reduces the repetitive firing

of action potentials in neurons, a key factor in seizure propagation.
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Proposed mechanism of Carisbamate action.

Experimental Protocols: Quantification of
Carisbamate using (Rac)-Carisbamate-d4
The primary application of (Rac)-Carisbamate-d4 is as an internal standard in the quantitative

analysis of Carisbamate in biological matrices. Below is a detailed methodology adapted from

established liquid chromatography-mass spectrometry (LC-MS) protocols for Carisbamate.

Objective: To accurately quantify the concentration of Carisbamate in plasma samples using a

liquid chromatography-quadrupole time-of-flight mass spectrometry (LC-qTOF-MS) method

with (Rac)-Carisbamate-d4 as an internal standard.

Materials and Reagents:

Carisbamate analytical standard

(Rac)-Carisbamate-d4 (internal standard)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Ultrapure water

Control plasma (e.g., rat or human)

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Quadrupole Time-of-Flight (qTOF) Mass Spectrometer

Procedure:

Standard and Internal Standard Preparation:
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Prepare stock solutions of Carisbamate and (Rac)-Carisbamate-d4 in a suitable organic

solvent (e.g., acetonitrile).

Create a series of working standard solutions of Carisbamate by serial dilution of the stock

solution.

Prepare a working solution of the internal standard, (Rac)-Carisbamate-d4, at a constant

concentration.

Sample Preparation (Protein Precipitation):

To a 50 µL aliquot of plasma sample (calibration standard, quality control, or unknown),

add a fixed volume of the internal standard working solution.

Vortex briefly.

Add three volumes of cold acetonitrile to precipitate plasma proteins.

Vortex vigorously for 1-2 minutes.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated

proteins.

Transfer the supernatant to a clean tube for LC-MS analysis.

LC-MS/MS Analysis:

Chromatographic Conditions:

Column: A suitable C18 reversed-phase column.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A linear gradient from low to high organic phase (Mobile Phase B) to ensure

separation of the analyte from matrix components.

Flow Rate: A typical flow rate for analytical LC columns (e.g., 0.4 mL/min).
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Injection Volume: 5-10 µL.

Mass Spectrometric Conditions:

Ionization Mode: Positive electrospray ionization (ESI+).

Scan Mode: Product ion scan for quantitative analysis.

Precursor and Product Ions:

Carisbamate: Monitor the transition of the protonated molecule [M+H]⁺ to a specific

product ion.

(Rac)-Carisbamate-d4: Monitor the transition of its corresponding protonated

molecule [M+H]⁺ to its product ion. The mass shift of +4 Da will differentiate it from

the unlabeled Carisbamate.

Source Parameters: Optimize source temperature, ion spray voltage, and gas flows for

maximum signal intensity.

Data Analysis and Quantification:

Integrate the peak areas for both Carisbamate and (Rac)-Carisbamate-d4.

Calculate the peak area ratio of Carisbamate to (Rac)-Carisbamate-d4.

Construct a calibration curve by plotting the peak area ratio against the known

concentrations of the calibration standards.

Determine the concentration of Carisbamate in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Workflow for Carisbamate quantification.
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Conclusion
(Rac)-Carisbamate-d4 is an indispensable tool for the accurate and precise quantification of

Carisbamate in preclinical and clinical research. Its use as an internal standard corrects for

variability in sample preparation and analysis, ensuring high-quality data for pharmacokinetic,

pharmacodynamic, and toxicological studies. The methodologies and data presented in this

guide provide a solid foundation for the integration of (Rac)-Carisbamate-d4 into drug

development workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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